Cas no 1084-45-3 (Ethyl 7-Hydroxycoumarin-4-carboxylate)

Ethyl 7-Hydroxycoumarin-4-carboxylate is a versatile coumarin derivative widely utilized in organic synthesis and fluorescence applications. Its key advantages include a high degree of reactivity due to the presence of both hydroxyl and ester functional groups, making it a valuable intermediate for further chemical modifications. The compound exhibits strong fluorescence properties, which are beneficial for use as a probe or marker in spectroscopic studies. Its stability under standard conditions and well-characterized synthesis pathway further enhance its utility in research and industrial applications. The product is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials.
Ethyl 7-Hydroxycoumarin-4-carboxylate structure
1084-45-3 structure
Product Name:Ethyl 7-Hydroxycoumarin-4-carboxylate
CAS No:1084-45-3
MF:C12H10O5
MW:234.204803943634
MDL:MFCD00174422
CID:135336
PubChem ID:5702825
Update Time:2025-10-08

Ethyl 7-Hydroxycoumarin-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-carboxylicacid, 7-hydroxy-2-oxo-, ethyl ester
    • ethyl 7-hydroxy-2-oxochromene-4-carboxylate
    • Ethyl 7-hydroxycoumarin-4-carboxylate
    • 4-Carbethoxy-7-hydroxy-coumarin
    • 7-Hydroxy-2-oxo-2H-chromen-4-carbonsaeure-aethylester
    • 7-hydroxy-2-oxo-2H-chromene-4-carboxylic acid ethyl ester
    • ethyl 7-hydroxy-2-oxo-2H-chromene-4-carboxylate
    • HMS1433A11
    • FT-0633316
    • IDI1_012102
    • A801877
    • MFCD00174422
    • Oprea1_323809
    • 2H-1-Benzopyran-4-carboxylic acid, 7-hydroxy-2-oxo-, ethyl ester
    • DTXSID60420669
    • CCG-244392
    • PS-7667
    • SCHEMBL2812687
    • Maybridge3_000715
    • CS-0130782
    • ethyl 7-hydroxy-2-oxo-chromene-4-carboxylate
    • Ethyl 7-hydroxy-2-oxo-2H-1-benzopyran-4-carboxylate
    • 1084-45-3
    • AKOS015856524
    • ethyl-7-hydroxycoumarin-4-carboxylate
    • DB-040831
    • Ethyl 7-Hydroxycoumarin-4-carboxylate
    • MDL： MFCD00174422
    • Inchi： 1S/C12H10O5/c1-2-16-12(15)9-6-11(14)17-10-5-7(13)3-4-8(9)10/h3-6,13H,2H2,1H3
    • InChI Key： SNMUERBNQDOIQB-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C(=O)OCC)C2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 234.05300
  • Monoisotopic Mass: 234.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72.8A^2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 149-151
  • Boiling Point: 448.3±45.0 °C at 760 mmHg
  • Flash Point: 178.6±22.2 °C
  • Refractive Index: 1.598
  • PSA: 76.74000
  • LogP: 1.67530
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 7-Hydroxycoumarin-4-carboxylate Security Information

Ethyl 7-Hydroxycoumarin-4-carboxylate Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 7-Hydroxycoumarin-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1084-45-3)Ethyl 7-Hydroxycoumarin-4-carboxylate
Order Number:A801877
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):400.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1084-45-3)Ethyl 7-Hydroxycoumarin-4-carboxylate
A801877
Purity:99%
Quantity:25g
Price ($):400.0
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